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Get Quote

Azlocillin is a semisynthetic, broad-spectrum antibiotic belonging to the acylureido penicillin class [1]. The

table below summarizes its core technical data.

Property Description

Generic Name Azlocillin [1]

Drug Class Penicillin antibiotic (acylureido penicillin) [1]

Chemical
Formula

C₂₀H₂₃N₅O₆S [1]

Average Mass 461.492 g/mol [1]

Approval
Status

Not approved in the US; Status: Investigational/Approved (in other regions) [1]

Mechanism of
Action

Bactericidal; binds to Penicillin-Binding Proteins (PBPs), inhibiting the final stage of

bacterial cell wall synthesis (cross-linking of peptidoglycan chains). This leads to cell
lysis and death [1] [2].

Primary
Indications

Infections caused by Pseudomonas aeruginosa, Escherichia coli, and Haemophilus
influenzae [1].
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| Pharmacokinetics | • Absorption: Not significantly absorbed from the GI tract; administered

intravenously. • Protein Binding: 20-46% [1]. • Half-Life: Mean elimination half-life is 1.3 to 1.5 hours,

prolonged in patients with renal impairment [1]. |

Mechanism of Action and Resistance

The bactericidal action of Azlocillin, like other β-lactam antibiotics, is driven by its ability to disrupt

bacterial cell wall synthesis [2].
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Azlocillin's bactericidal mechanism involves binding to PBPs, inhibiting cell wall synthesis, and causing

bacterial lysis [1] [2].
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A significant challenge with Azlocillin is bacterial resistance, primarily mediated by β-lactamase enzymes

that hydrolyze its β-lactam ring. Other resistance mechanisms include altered PBPs with reduced binding

affinity and efflux pumps that reduce drug concentration [2].

Related Antibiotics and Distinctions

Azlocillin is part of a broader group of penicillins. The table below distinguishes it from Mezlocillin (a

closely related acylureido penicillin) and Flucloxacillin (a narrow-spectrum penicillinase-resistant

penicillin).

Antibiotic Spectrum & Key Features Primary Indications
Clinical PK/PD
Considerations

Azlocillin Extended-spectrum;
particularly potent against P.
aeruginosa [1].

Serious Gram-negative
infections, especially

Pseudomonas [1].

Renal elimination; dose
adjustment needed in

impairment [1].

Mezlocillin Broad-spectrum; active

against various Gram-
negative and Gram-positive

aerobes/anaerobes [3].

Variety of bacterial

infections; used in
pregnancy for

pyelonephritis,
endometritis [3].

Poor oral absorption;

excreted in urine and bile
[3].

Flucloxacillin Narrow-spectrum;
penicillinase-resistant. Not
active against MRSA [4].

Skin/soft tissue
infections caused by

Gram-positive bacteria
(e.g., MSSA) [4].

PK highly variable in
critically ill; continuous

infusion (e.g., 6-24 g/24h)
optimizes time above MIC

[5] [6].

Key Experimental Protocols

For researchers, here are methodologies from studies on related penicillins that could be adapted for

Azlocillin research.
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Population Pharmacokinetic Modeling [5]: A prospective, observational study design can be used

to collect serial blood samples from patients receiving the drug. Concentrations are quantified using
validated techniques like UPLC-MS/MS. Data is analyzed with Bayesian modeling software (e.g.,

EDSIM++) to develop a population PK model, identifying covariates like renal function that influence
drug exposure.

Protein Binding Determination [6]: The unbound (pharmacologically active) fraction of a drug in
serum can be determined using ultrafiltration. Total and unbound concentrations are measured, and

protein binding variability is correlated with clinical variables like serum albumin levels.
Monte Carlo Dosing Simulations [5]: To predict optimal dosing regimens, use software (e.g.,

MicLab) to simulate drug exposure in thousands of virtual patients. The goal is to determine the dose
that maximizes the probability of achieving the PK/PD target (e.g., fT>MIC).

Research Implications and Future Directions

Although not US-approved and with use likely limited by resistance, Azlocillin remains a valuable subject

for antimicrobial research [2]. Key areas include:

Combination Therapies: Studying Azlocillin with novel β-lactamase inhibitors to overcome

resistance.
PK/PD in Special Populations: Investigating dosing optimizations for critically ill or other special

patient groups.
Mechanism of Action Studies: Further exploration of PBP interactions can inform the design of new

β-lactam antibiotics.
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To cite this document: Smolecule. [Technical Profile: Azlocillin]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b11254927#what-is-fuzlocillin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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